Cas no 1023277-58-8 (4-(piperidin-4-yloxy)aniline)

• Product Name: 4-(piperidin-4-yloxy)aniline
• CAS No: 1023277-58-8
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• MDL: MFCD08460605
• CID: 1004093
• PubChem ID: 20735385
• Update Time: 2025-10-29

4-(piperidin-4-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-4-yloxy)-phenylamine
• 4-piperidin-4-yloxyaniline
• 4-(piperidin-4-yloxy)aniline
• D84480
• A1-22368
• 1023277-58-8
• AKOS006291229
• DTXSID90609541
• SB30233
• DB-058795
• 4-[(Piperidin-4-yl)oxy]aniline
• 4-(Piperidin-4-yloxy)benzenamine
• Benzenamine, 4-(4-piperidinyloxy)-
• CS-0440105
• SCHEMBL6121373
• EN300-8582330
• MFCD08460605

• MDL： MFCD08460605
• Inchi： 1S/C11H16N2O/c12-9-1-3-10(4-2-9)14-11-5-7-13-8-6-11/h1-4,11,13H,5-8,12H2
• InChI Key： LSTGUMRVMZAHCV-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1CCNCC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.3Ų